Cas no 944055-85-0 (N-2-(naphthalen-1-yl)ethylmethanesulfonamide)

• Product Name: N-2-(naphthalen-1-yl)ethylmethanesulfonamide
• CAS No: 944055-85-0
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 6221804
• PubChem ID: 37559937
• Update Time: 2025-10-29

N-2-(naphthalen-1-yl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(naphthalen-1-yl)ethylmethanesulfonamide
• Z401507122
• EN300-26866914
• SCHEMBL761540
• 944055-85-0
• AKOS034279274
• BDBM50413649
• CHEMBL443636
• N-[2-(NAPHTHALEN-1-YL)ETHYL]METHANESULFONAMIDE

• Inchi： 1S/C13H15NO2S/c1-17(15,16)14-10-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8,14H,9-10H2,1H3
• InChI Key： MQGUPLUYVSZGAC-UHFFFAOYSA-N
• SMILES： S(C)(NCCC1C=CC=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on N-2-(naphthalen-1-yl)ethylmethanesulfonamide

Professional Introduction to N-2-(naphthalen-1-yl)ethylmethanesulfonamide (CAS No. 944055-85-0)

N-2-(naphthalen-1-yl)ethylmethanesulfonamide, identified by its Chemical Abstracts Service (CAS) number 944055-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural motif of this molecule, featuring a naphthalene ring conjugated with an ethyl chain terminated by a methanesulfonamide group, imparts unique chemical and pharmacological properties that make it a subject of intense study.

The naphthalene ring, a polycyclic aromatic hydrocarbon, is known for its stability and ability to engage in π-stacking interactions, which can influence the compound's solubility, binding affinity, and overall bioactivity. In contrast, the methanesulfonamide moiety introduces a polar sulfonamide group, enhancing the compound's water solubility and potentially its interaction with biological targets. The ethyl chain serves as a linker, modulating the overall shape and electronic properties of the molecule.

In recent years, sulfonamides have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the naphthalen-1-yl group in N-2-(naphthalen-1-yl)ethylmethanesulfonamide may contribute to its ability to interact with biological macromolecules such as proteins and enzymes. This interaction is often critical for modulating cellular processes and has been leveraged in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in drug discovery. The sulfonamide scaffold is a privileged structure in medicinal chemistry, known for its versatility in binding to various biological targets. Researchers have demonstrated that sulfonamides can act as scaffolds for designing molecules with enhanced pharmacological activity. For instance, derivatives of sulfonamides have been shown to inhibit enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are crucial targets in cancer therapy and metabolic disorders.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing sulfonamide-based drugs. The introduction of substituents such as halogens or other aromatic groups into the naphthalene ring can significantly alter the pharmacokinetic and pharmacodynamic properties of N-2-(naphthalen-1-yl)ethylmethanesulfonamide. Such modifications can enhance binding affinity, improve metabolic stability, or alter distribution profiles within the body.

The methanesulfonamide group in N-2-(naphthalen-1-yl)ethylmethanesulfonamide also plays a critical role in determining its biological activity. Sulfonamides are known to form hydrogen bonds with amide or carbonyl groups in proteins, which can lead to potent inhibition of enzyme activity. This property has been exploited in the development of antibiotics like sulfamethoxazole and trimethoprim, which remain widely used today. The structural features of N-2-(naphthalen-1-yl)ethylmethanesulfonamide may enable it to interact similarly with biological targets, offering potential therapeutic benefits.

In addition to its antimicrobial applications, N-2-(naphthalen-1-yl)ethylmethanesulfonamide has shown promise in other areas of research. For example, its ability to modulate protein-protein interactions has been explored in the context of developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting specific kinases, it may be possible to disrupt these pathways and induce apoptosis or other forms of cell death.

The synthesis of N-2-(naphthalen-1-yl)ethylmethanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the naphthalene ring followed by functionalization of the ethyl chain with a methanesulfonamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the naphthalene ring.

The physicochemical properties of this compound are also important considerations in drug development. Parameters such as solubility, permeability, and metabolic stability must be carefully evaluated to ensure that it can reach its target site effectively within the body. Computational modeling techniques have been increasingly used to predict these properties before experimental testing is conducted.

One area where N-2-(naphthalen-1-yl)ethylmethanesulfonamide shows particular promise is in the treatment of neurological disorders. Sulfonamides have been reported to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors or ion channels. The unique structural features of this compound may enable it to modulate neuronal activity without significant side effects.

The potential applications of N-2-(naphthalen-1-yli)ethylmethanesulfonamide extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. For instance, derivatives of sulfonamides have been used as herbicides due to their ability to inhibit plant growth regulators. Similarly, their interaction with metal ions makes them useful as corrosion inhibitors or catalysts.

In conclusion, N-2-(naphthalen-l-yli)ethylmethanesulfonamide (CAS No. 94405585) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a naphthalene ring with an ethyl chain terminated by a methanesulfonamide group—make it an attractive candidate for designing novel therapeutic agents targeting various diseases including cancer and neurological disorders.